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Compound of Interest

Compound Name: 4-Iodobenzamide

Cat. No.: B1293542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and

storage of 4-Iodobenzamide. The following sections detail the known hazards, recommended

procedures, and necessary precautions to ensure the safe and effective use of this compound

in a laboratory and drug development setting.

Hazard Identification and Classification
4-Iodobenzamide is classified as a hazardous substance.[1][2] All personnel handling this

chemical must be thoroughly familiar with its potential hazards.

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Specific target organ toxicity, single exposure (Category 3), Respiratory system: May cause

respiratory irritation.[3]

Hazard Statements:
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H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[3]

Quantitative Data Summary
While specific quantitative toxicity data such as LD50 values for 4-Iodobenzamide are not

readily available in the public domain, the following table summarizes its known physical and

chemical properties.

Property Value Reference

Molecular Formula C7H6INO [4]

Molecular Weight 247.03 g/mol [4]

Melting Point 215-217 °C [2][5]

Boiling Point 328.2±25.0 °C (Predicted) [5]

Density 1.897±0.06 g/cm3 (Predicted) [5]

pKa 15.77±0.50 (Predicted) [5]

Storage Temperature Room Temperature [5]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-Iodobenzamide are not

publicly available. However, a generalized protocol for an acute oral toxicity study, a key

experiment for a substance classified as Acute Toxicity Category 4, is provided below based on

standard methodologies.

Generalized Protocol for Acute Oral Toxicity Study (Up-and-Down Procedure)

This protocol is based on the OECD Test Guideline 425.
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Objective: To determine the acute oral toxicity (LD50) of a substance.

Test Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex are typically

used. If both sexes are used, separate tests are conducted.

Housing and Feeding Conditions: Animals are housed in appropriate cages under controlled

environmental conditions (temperature, humidity, light cycle). Standard laboratory diet and

drinking water are provided ad libitum.

Dose Administration:

The test substance is administered in a single dose by gavage using a stomach tube or a

suitable intubation cannula.

The volume of liquid administered should be minimized, and for solids, the substance

should be dissolved or suspended in a suitable vehicle (e.g., water, corn oil).

Dosing Procedure (Up-and-Down Method):

A single animal is dosed at a starting dose level below the estimated LD50.

If the animal survives, the next animal is dosed at a higher dose level (e.g., by a factor of

3.2).

If the animal dies, the next animal is dosed at a lower dose level.

This process is continued one animal at a time until the stopping criteria are met (e.g., a

specified number of reversals in outcome have occurred).

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days. Observations are made frequently on the day of dosing and at least once daily

thereafter.

Data Collection:

All signs of toxicity, including changes in skin, fur, eyes, and mucous membranes, as well

as respiratory, circulatory, autonomic, and central nervous system effects, are recorded.
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Body weights are recorded weekly.

At the end of the observation period, all surviving animals are euthanized and subjected to

a gross necropsy.

LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on

the outcomes (survival or death) at the different dose levels.

Safety and Handling
Strict adherence to safety protocols is mandatory when handling 4-Iodobenzamide.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[6]

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

A lab coat is required.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.

4.2. Safe Handling Practices

Avoid all personal contact, including inhalation.[1]

Use in a well-ventilated area.[1] A chemical fume hood is recommended.

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Keep containers securely sealed when not in use.[1]

Avoid formation of dust.[6]
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4.3. First Aid Measures

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1] Rinse

mouth.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice/attention.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[3]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

Call a POISON CENTER or doctor/physician if you feel unwell.

Storage Guidelines
Proper storage of 4-Iodobenzamide is crucial to maintain its integrity and prevent accidents.

Storage Conditions: Store in a cool, dry, and well-ventilated area.[1] Keep containers tightly

closed.[6]

Incompatible Materials: Keep away from strong oxidizing agents.[6]

Light Sensitivity: Protect from light.[6] Store in a dark place.[5]

Container Integrity: Protect containers against physical damage and check regularly for

leaks.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing

dust.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.
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Methods for Cleaning Up:

Use a dry clean-up procedure and avoid generating dust.[1]

Sweep up and shovel into suitable containers for disposal.[6]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations. Dissolve or mix the material with a combustible solvent and burn in a chemical

incinerator equipped with an afterburner and scrubber.

Visualizations
Logical Workflow for Handling 4-Iodobenzamide
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Caption: Workflow for Safe Handling of 4-Iodobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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